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Compound of Interest

Compound Name: 1-Aminopyridinium iodide

Cat. No.: B1273039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic characterization

of 1-Aminopyridinium iodide, a versatile reagent in organic synthesis. The document details

the methodologies for obtaining and interpreting key spectroscopic data, including Nuclear

Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), Ultraviolet-Visible (UV-Vis),

and Mass Spectrometry (MS). All quantitative data is presented in structured tables for clarity

and comparative analysis. Furthermore, experimental workflows and structural relationships

are visualized using Graphviz diagrams to facilitate a deeper understanding of the analytical

processes.

Introduction
1-Aminopyridinium iodide is a key synthetic intermediate, notably used in the formation of N-

N bonds and the synthesis of various heterocyclic compounds.[1] Its reactivity and utility in

drug discovery and development pipelines necessitate a thorough understanding of its

structural and electronic properties. Spectroscopic techniques are fundamental to confirming

the identity, purity, and structure of this compound. This guide offers a detailed exploration of its

spectroscopic signature.
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A well-established method for the synthesis of 1-Aminopyridinium iodide is documented in

Organic Syntheses.[2] The process involves the amination of pyridine with hydroxylamine-O-

sulfonic acid, followed by the precipitation of the iodide salt.
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Pyridine + Hydroxylamine-O-sulfonic acid in water

Heat at 90°C for 20 minutes

Cool to room temperature

Add Potassium Carbonate

Remove water and excess pyridine

Treat residue with ethanol

Filter to remove Potassium Sulfate

Add Hydriodic Acid to filtrate

Store at -20°C for 1 hour

Collect solid product

Recrystallize from absolute ethanol

1-Aminopyridinium iodide crystals

 

[C₅H₆N₂]⁺
m/z = 94.05

- NH₂•

[C₅H₄N]⁺
m/z = 78.05

- HCN

[C₄H₅N]⁺
m/z = 67.04
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Dissolve ~10-20 mg of sample in ~0.7 mL of DMSO-d₆

Filter solution into an NMR tube

Place tube in NMR spectrometer and lock on solvent signal

Acquire ¹H and ¹³C spectra

Process data (Fourier transform, phase and baseline correction)

Analyze chemical shifts, coupling constants, and integration
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Grind 1-2 mg of sample with ~200 mg of dry KBr

Press the mixture into a transparent pellet

Acquire a background spectrum of the empty sample holder

Place the KBr pellet in the holder and acquire the sample spectrum

Identify and assign characteristic absorption bands

Prepare a dilute solution of the sample in methanol

Fill a quartz cuvette with the solution

Record a baseline spectrum with the pure solvent

Record the UV-Vis spectrum of the sample solution

Determine the wavelength(s) of maximum absorbance (λmax)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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